Cas no 90182-04-0 (2-hydroxy-8-methyl-3-(phenylcarbonyl)quinolin-4(1H)-one)

• Product name: 2-hydroxy-8-methyl-3-(phenylcarbonyl)quinolin-4(1H)-one
• CAS No: 90182-04-0
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 1949239
• PubChem ID: 135687085

2-hydroxy-8-methyl-3-(phenylcarbonyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-8-methyl-3-(phenylcarbonyl)quinolin-4(1H)-one
• (3E)-3-[hydroxy(phenyl)methylidene]-8-methyl-1H-quinoline-2,4-dione
• DTXSID901009206
• 2(1H)-Quinolinone, 3-benzoyl-4-hydroxy-8-methyl-
• 90182-04-0
• (2,4-Dihydroxy-8-methylquinolin-3-yl)(phenyl)methanone
• SCHEMBL11007640
• 3-Benzoyl-4-hydroxy-8-methyl-2(1H)-quinolinone

• Inchi： InChI=1S/C17H13NO3/c1-10-6-5-9-12-14(10)18-17(21)13(16(12)20)15(19)11-7-3-2-4-8-11/h2-9H,1H3,(H2,18,20,21)
• InChI Key： HYCBUANINFAKSE-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)C(=C(C(=O)N2)C(=O)C3=CC=CC=C3)O

Computed Properties

• Exact Mass: 279.09
• Monoisotopic Mass: 279.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.34
• Boiling Point: 425.1°C at 760 mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.667